Cas no 1248448-97-6 (2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid)

2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid structure
1248448-97-6 structure
Product Name:2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
CAS No:1248448-97-6
MF:C8H14F2O3
MW:196.191770076752
CID:6382622
PubChem ID:62396848
Update Time:2024-01-16

2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
    • Hexanoic acid, 2,2-difluoro-3-hydroxy-3,5-dimethyl-
    • 1248448-97-6
    • CS-0273921
    • EN300-1599437
    • AKOS011684335
    • Inchi: 1S/C8H14F2O3/c1-5(2)4-7(3,13)8(9,10)6(11)12/h5,13H,4H2,1-3H3,(H,11,12)
    • InChI Key: GZESGDGHHLJQQW-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(F)(F)C(O)(C)CC(C)C

Computed Properties

  • Exact Mass: 196.09110063g/mol
  • Monoisotopic Mass: 196.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.195±0.06 g/cm3(Predicted)
  • Boiling Point: 287.1±40.0 °C(Predicted)
  • pka: 1.36±0.10(Predicted)

2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599437-0.05g
2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
1248448-97-6
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$1091.0 2023-06-04
Enamine
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$1196.0 2023-06-04
Enamine
EN300-1599437-0.5g
2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
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$1247.0 2023-06-04
Enamine
EN300-1599437-1.0g
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$1299.0 2023-06-04
Enamine
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Enamine
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2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
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$3770.0 2023-06-04
Enamine
EN300-1599437-10.0g
2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
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Enamine
EN300-1599437-50mg
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Enamine
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